Cas no 59341-75-2 (N-Cyanoacetyl-N’-isobutylurea)

• Product Name: N-Cyanoacetyl-N’-isobutylurea
• CAS No: 59341-75-2
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 950040
• PubChem ID: 4345692
• Update Time: 2025-04-19

N-Cyanoacetyl-N’-isobutylurea Chemical and Physical Properties

Names and Identifiers

• N-Cyanoacetyl-N’-isobutylurea
• N-Cyanoacetyl-Nisobutylurea
• N-Cyanoacetyl-N'-isobutylurea
• N-CYANOACETYL-N-ISOBUTYLUREA,WHITE CRYSTALS
• 2-cyano-N-(2-methylpropylcarbamoyl)acetamide
• AKOS006280221
• 59341-75-2
• SCHEMBL6027601
• 1-isobutyl-3-cyanoacetylurea
• N-Cyanoacetyl-N inverted exclamation mark -isobutylurea
• DTXSID90402170

• Inchi： 1S/C8H13N3O2/c1-6(2)5-10-8(13)11-7(12)3-4-9/h6H,3,5H2,1-2H3,(H2,10,11,12,13)
• InChI Key： TVGNFMQFABXFKA-UHFFFAOYSA-N
• SMILES： O=C(NC(CC#N)=O)NCC(C)C

Computed Properties

• Exact Mass: 183.10100
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 82Ų

Experimental Properties

• Melting Point: 148-150°C
• PSA: 81.99000
• LogP: 1.16368